Cas no 62327-56-4 (1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide)
62327-56-4 structure
Product Name:1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
CAS No:62327-56-4
MF:C7H15PS3
MW:226.362758874893
CID:449208
PubChem ID:23413552
Update Time:2025-04-19
1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide Chemical and Physical Properties
Names and Identifiers
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- 1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
- 2-tert-butyl-2-sulfanylidene-1,3,2λ<sup>5</sup>-dithiaphosphinane
- 2-tert-Butyl-1,3,2lambda~5~-dithiaphosphinane-2-thione
- DTXSID00633635
- 62327-56-4
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- Inchi: 1S/C7H15PS3/c1-7(2,3)8(9)10-5-4-6-11-8/h4-6H2,1-3H3
- InChI Key: DPPUXHLVUZILAK-UHFFFAOYSA-N
- SMILES: S1CCCSP1(C(C)(C)C)=S
Computed Properties
- Exact Mass: 226.00755
- Monoisotopic Mass: 226.00735100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.7Ų
Experimental Properties
- PSA: 0
1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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